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Compound of Interest

Compound Name: Disperse Yellow 7

Cat. No.: B1209440

Disperse Yellow 7 (DY7), a monoazo dye, has been a staple in the textile industry for coloring
synthetic fibers like polyester, acetate, and nylon due to its vibrant yellow hue and good
sublimation fastness.[1][2] However, growing concerns over its toxicological profile, particularly
its potential as a skin sensitizer and its metabolism into carcinogenic aromatic amines, have
necessitated the search for safer, high-performance alternatives.[3][4] This guide provides an
objective comparison of Disperse Yellow 7 with viable alternatives, supported by experimental
data and detailed protocols for researchers and scientists in textile and materials science.

The Need for Alternatives

Disperse Yellow 7 (C.l. 26090) is categorized as a double azo dye.[2] A critical aspect of its
toxicology is its reductive metabolism, which can yield harmful aromatic amines like p-
phenylenediamine.[3] Furthermore, many disperse dyes, including DY7, are recognized as
potential skin sensitizers, prompting regulations and restrictions in major markets.[3][4][5]
These health and environmental concerns are the primary drivers for the adoption of eco-
friendlier and safer alternatives.

Comparative Analysis: Disperse Yellow 7 vs. Disperse
Yellow 3

A prominent alternative to Disperse Yellow 7 is Disperse Yellow 3 (DY3, C.I. 11855). While
both are azo dyes effective for polyester, their chemical structures and properties lead to
differences in performance.[6]
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Table 1: Chemical and Physical Properties Comparison

Property Disperse Yellow 3 Disperse Yellow 7
C.l. Name Disperse Yellow 3 Disperse Yellow 7
C.l. Number 11855 26090

CAS Number 2832-40-8 6300-37-4
Molecular Formula C15H15N302 C19H16N4O
Molecular Weight 269.30 g/mol 316.36 g/mol

Chemical Structure

Single azo class

Double azo class

Source:[6]

Disperse Yellow 7's larger molecular structure and higher weight, compared to Disperse

Yellow 3, can influence its sublimation fastness and dyeing kinetics.[6]

Table 2: Performance and Fastness Properties on Polyester

Property

Wash Fastness

Test Method

Disperse Yellow 3

Disperse Yellow 7
(Baseline on PET)

ISO 105-C06 4-5 4-5
(Color Change)
Wash Fastness

o ISO 105-C06 4-5 4-5

(Staining)
Light Fastness (Xenon

AATCC 16 /1S0O 5 5-6
Arc)
Rubbing Fastness

ISO 105-X12 4-5 4-5
(Dry)
Rubbing Fastness

ISO 105-X12 4 4
(Wet)
Sublimation Fastness ISO 4 4
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Note: Ratings are on a scale of 1 to 5, where 5 represents excellent performance.[6][7]

Based on structural differences, it is inferred that Disperse Yellow 3 may offer faster dyeing
kinetics due to its smaller molecular size, while Disperse Yellow 7 is expected to have superior
sublimation fastness.[6] However, available data shows comparable performance in many key
areas. The choice between them often depends on the specific application requirements and
processing conditions.[6]

Broader Categories of Alternatives

Beyond specific dye-to-dye replacements, the industry is exploring broader categories of
sustainable colorants.

o High-Performance & Eco-Friendly Disperse Dyes: Manufacturers are developing new
disperse dyes with improved environmental profiles.[8][9][10] These often feature higher
fixation rates, reducing dye loss in wastewater, and are compliant with standards like OEKO-
TEX and ZDHC.[11] Examples include Disperse Yellow 64, 198, and others marketed as
"eco-friendly".[12]

o Natural Dyes: Derived from sources like plants (turmeric, onion skins), minerals, and
animals, these are biodegradable and come from renewable resources.[13][14][15][16]
However, they can have lower color fastness and may require mordants, which can
introduce their own environmental concerns if not chosen carefully.[14][17]

e Pigment Dyes: These are insoluble particles applied to the fabric surface with a binder.[13]
This method can significantly reduce water consumption.

» Bio-based Dyes: An emerging field focuses on dyes produced through fermentation or other
biotechnological processes, offering a sustainable alternative to petrochemical-based
synthesis.[18]

Experimental Protocols

Detailed and standardized methodologies are crucial for the objective comparison of dye
performance.
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Protocol 1: High-Temperature High-Pressure (HTHP)
Dyeing of Polyester

This method is standard for applying disperse dyes to polyester fibers.
Objective: To achieve uniform and deep coloration of polyester fabric with a given disperse dye.

Materials & Equipment:

100% polyester fabric (scoured and bleached)

Disperse dye (e.g., Disperse Yellow 3 or alternative)

Dispersing agent (lignosulfonate-based)

Levelling agent

Acetic acid

High-temperature, high-pressure (HTHP) laboratory dyeing machine

Spectrophotometer
Procedure:

e Dye Bath Preparation: A dye bath is prepared with a liquor-to-goods ratio of 10:1. The
necessary amounts of dispersing agent, levelling agent, and the disperse dye are added.[6]

e pH Adjustment: The pH of the bath is adjusted to an acidic range (e.g., 4.5-5.5) using acetic
acid.[6][11]

» Dyeing Cycle:
o The polyester fabric is introduced into the dye bath at room temperature.

o The temperature is raised at a controlled rate (e.g., 1-2°C/minute) to the optimal dyeing
temperature (typically 130°C for polyester).[6][11]
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o Dyeing is continued at this temperature for a specified duration (e.g., 30-60 minutes) to
allow for dye diffusion and penetration into the fibers.[11]

e Cooling & Rinsing: The dye bath is cooled down, and the fabric is removed and rinsed
thoroughly with water.

Protocol 2: Reduction Clearing

This post-treatment process is critical for removing unfixed dye from the fiber surface, thereby
improving wash fastness.[19]

Objective: To enhance the wash fastness of the dyed fabric.
Materials & Equipment:

e Dyed polyester fabric

e Sodium hydrosulfite (reducing agent)

o Caustic soda (sodium hydroxide)

» Beaker or stainless steel vessel

e Heating apparatus

Procedure:

Bath Preparation: A fresh bath is prepared with 2 g/L of caustic soda and 2 g/L of sodium
hydrosulfite.[6]

o Treatment: The dyed fabric is treated in this bath at 70-80°C for 15-20 minutes.[6][19]

e Rinsing & Neutralization: The fabric is rinsed thoroughly with hot water, followed by
neutralization with a dilute acetic acid solution, and finally rinsed with cold water until the
water runs clear.[19]

e Drying: The fabric is dried at a temperature not exceeding 120°C.[6]
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Protocol 3: Colorfastness to Washing (ISO 105-C06)

This test evaluates the resistance of the color to washing.

Objective: To measure the color change of the dyed fabric and the degree of staining on
adjacent undyed fabrics during a simulated washing process.

Procedure:

e Specimen Preparation: A specimen of the dyed fabric is stitched together with a standard
multifibre adjacent fabric (containing strips of common fibers like cotton, nylon, polyester,
etc.).[6]

» Washing: The composite specimen is washed in a solution containing a standard soap at a
specified temperature and time (e.g., 60°C for 30 minutes).[6]

» Evaluation: After washing and drying, the color change of the dyed specimen and the
staining on each strip of the multifibre fabric are assessed using a standardized grey scale.
The results are rated from 1 (poor) to 5 (excellent).

Visualizing Workflows and Mechanisms

Diagrams created using Graphviz help illustrate the logical flow of experiments and the physical
mechanism of dyeing.
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Caption: Experimental workflow for comparing textile dye performance.
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Caption: Mechanism of disperse dyeing on hydrophobic polyester fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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